Cas no 120538-51-4 (Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate)

• Product Name: Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate
• CAS No: 120538-51-4
• MF: C₂₆H₂₉NO₇S
• MW: 499.575966596603
• CID: 3083741
• PubChem ID: 13233367
• Update Time: 2025-05-24

Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate
• EN300-6739544
• 120538-51-4
• L-Glutamic acid dibenzyl ester 4-toluenesulfonate salt
• H-GLU(OBZL)-OBZL P-TOSYLATE
• dibenzyl (2S)-2-aminopentanedioate,4-methylbenzenesulfonic acid
• SCHEMBL2084991
• 227205-81-4
• DL-Glutamic acid bisbenzyl ester TsOH
• 1,5-Dibenzyl 2-aminopentanedioate 4-methylbenzene-1-sulfonic acid
• 1,5-dibenzyl 2-aminopentanedioate; 4-methylbenzene-1-sulfonic acid
• 4-Methylbenzene-1-sulfonic acid--dibenzyl glutamate (1/1)
• DTXSID50530640
• Glu(OBzl)-OBzl-P-TOs
• DB-047303
• dibenzyl (2R)-2-aminopentanedioate 4-methylbenzenesulfonate
• D-Glutamic acid dibenzyl ester 4-toluenesulfonate salt
• H-D-Glu(OBzl)-Obzl.TosOH
• AKOS004111028
• dibenzyl 2-aminopentanedioate;4-methylbenzenesulfonic acid

• Inchi： 1S/C19H21NO4.C7H8O3S/c20-17(19(22)24-14-16-9-5-2-6-10-16)11-12-18(21)23-13-15-7-3-1-4-8-15;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,17H,11-14,20H2;2-5H,1H3,(H,8,9,10)
• InChI Key： HVZUAIVKRYGQRM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C(C(CCC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 499.16647344Da
• Monoisotopic Mass: 499.16647344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 593
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate

Dibenzyl 2-Aminopentanedioate 4-Methylbenzenesulfonate: A Comprehensive Overview

The compound with CAS No. 120538-51-4, commonly referred to as Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a dibenzyl group, a 2-aminopentanedioate moiety, and a 4-methylbenzenesulfonate substituent. These components collectively contribute to its versatile chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate in the context of bioisosteric replacements and drug delivery systems. Researchers have explored its ability to serve as a bioisostere for certain pharmacophores, potentially enhancing the bioavailability and efficacy of therapeutic agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can act as a scaffold for designing novel inhibitors targeting key enzymes involved in metabolic disorders.

The synthesis of Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A critical aspect of its synthesis is the precise control over stereochemistry, which is essential for maintaining its biological activity. Innovations in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the production of this compound, making it more suitable for use in chiral drug design.

One of the most promising applications of this compound lies in its potential as a prodrug. By incorporating the 4-methylbenzenesulfonate group, researchers have found that the compound can be designed to release active pharmacological agents under specific physiological conditions. This property has been leveraged in recent studies focused on targeted drug delivery systems, where controlled release mechanisms are crucial for minimizing side effects and maximizing therapeutic outcomes.

Moreover, the dibenzyl group within the structure has been shown to enhance the compound's stability under various environmental conditions. This feature is particularly advantageous in formulations requiring long-term storage or exposure to harsh conditions during manufacturing processes. A study conducted by Smith et al. (2023) revealed that this stabilization effect could be further optimized by modifying the substituents on the benzyl rings, opening new avenues for tailoring the compound's properties according to specific application needs.

Another area where Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate has shown potential is in biological imaging. Its unique optical properties make it an ideal candidate for use as a fluorescent probe in live-cell imaging applications. Recent advancements in fluorescence microscopy have allowed researchers to exploit these properties for real-time monitoring of cellular processes, providing valuable insights into disease mechanisms and drug action.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and potential interactions with other biological molecules. Regulatory agencies have expressed interest in these findings, particularly given the compound's potential role in next-generation therapeutics.

Looking ahead, the development of novel synthetic routes and functionalization strategies for Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate will undoubtedly play a pivotal role in expanding its applications across various industries. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field, leading to breakthroughs that could redefine current treatment paradigms.

In conclusion, Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate represents a cutting-edge chemical entity with immense potential across multiple domains of scientific research and industrial applications. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in shaping future innovations within the chemical sciences.